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Compound of Interest

Compound Name: C14H14Cl2O2

Cat. No.: B8036094 Get Quote

An objective comparison of the environmental characteristics of key pesticide transformation

products, offering insights for researchers, scientists, and drug development professionals.

Disclaimer: Initial searches for a pesticide intermediate with the chemical formula

C14H14Cl2O2 did not yield specific environmental fate data in publicly available scientific

literature. This may indicate that it is a highly specialized or proprietary compound, or that the

provided formula is erroneous. To provide a valuable comparative analysis, this guide uses 2,4-

Dichlorophenol (2,4-DCP), a significant intermediate and degradation product of the widely

used phenoxy herbicide 2,4-D, as a representative chlorinated pesticide intermediate.

This guide compares the environmental fate of 2,4-Dichlorophenol with two other significant

pesticide intermediates from different chemical classes:

3,5,6-trichloro-2-pyridinol (TCP): A primary metabolite of the organophosphate insecticide

chlorpyrifos.

Deethylatrazine (DEA): A major degradation product of the triazine herbicide atrazine.

Understanding the environmental fate of these intermediates is crucial for a comprehensive

assessment of the environmental impact of parent pesticides, as these transformation products

can exhibit their own persistence, mobility, and toxicity characteristics.
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Quantitative Comparison of Environmental Fate
Properties
The following table summarizes key physicochemical properties that govern the environmental

behavior of the selected pesticide intermediates.

Property
2,4-Dichlorophenol
(Chlorinated)

3,5,6-trichloro-2-
pyridinol
(Organophosphate
Intermediate)

Deethylatrazine
(Triazine
Intermediate)

Water Solubility (mg/L

at 20-25°C)
4500[1] 220[2][3] 3200[4]

Vapor Pressure (Pa at

20-25°C)
0.133 (at 53°C) Low (not specified) Not available

Soil Sorption

Coefficient (Koc; L/kg)
60 - 117[5] Not available 80 - 128[6]

Aerobic Soil Half-Life

(days)
6.2 - 10[5][7][8] Not available Not available

Hydrolysis Half-Life

(days)
Stable Not available Stable

Interpretation of Environmental Fate Data
The properties outlined in the table above provide insights into the potential environmental

behavior of these pesticide intermediates.

Persistence: The persistence of a chemical in the environment is often characterized by its half-

life.

2,4-Dichlorophenol exhibits a relatively short aerobic soil half-life of approximately 6 to 10

days, indicating that it is likely to be degraded by soil microorganisms.[5][7][8] It is stable to

hydrolysis, meaning it does not readily break down in water through chemical reaction alone.
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Deethylatrazine is also stable to hydrolysis. While specific soil half-life data for DEA is not

readily available, its parent compound, atrazine, can be persistent.[9]

Data on the half-life of 3,5,6-trichloro-2-pyridinol was not readily available in the search

results.

Mobility: The mobility of a pesticide intermediate in the environment, particularly its potential to

leach into groundwater or move into surface water, is influenced by its water solubility and soil

sorption coefficient (Koc).

2,4-Dichlorophenol has a high water solubility and a relatively low Koc value, suggesting it

has the potential for high mobility in soil and could leach into groundwater.[5][10]

Deethylatrazine also has a high water solubility and a low to moderate Koc value, indicating

a potential for mobility in the soil.[4][6]

3,5,6-trichloro-2-pyridinol has a lower water solubility compared to the other two

intermediates, which may suggest a lower potential for mobility in water.[2][3]

Volatility: Vapor pressure is an indicator of a substance's tendency to volatilize into the

atmosphere.

2,4-Dichlorophenol has a low vapor pressure, suggesting that volatilization is not a major

dissipation pathway under normal environmental conditions.

Experimental Protocols
The data presented in this guide are typically determined using standardized laboratory

methods, such as those developed by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure data quality and comparability across different

studies and regulatory bodies.

Water Solubility (OECD 105): This guideline describes two primary methods for determining the

water solubility of a substance: the column elution method for substances with low solubility

and the flask method for those with higher solubility.[11][12][13][14][15] The test is conducted at

a constant temperature, typically 20°C, and the concentration of the dissolved substance is

measured analytically.[11][12][13]
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Vapor Pressure (OECD 104): This guideline provides several methods for measuring vapor

pressure, including dynamic, static, and effusion methods, applicable to different ranges of

volatility.[16][17][18][19][20] The vapor pressure is measured at various temperatures to

establish a vapor pressure curve.[16][17]

Adsorption/Desorption Using a Batch Equilibrium Method (OECD 106): This method is used to

determine the soil sorption coefficient (Koc).[21][22][23][24][25] The test substance is

equilibrated with a soil-water suspension, and the concentration of the substance in the

solution and adsorbed to the soil is measured.[24][25] This allows for the calculation of the

adsorption coefficient (Kd), which is then normalized to the organic carbon content of the soil to

give the Koc value.[24]

Aerobic and Anaerobic Transformation in Soil (OECD 307): This guideline outlines a method to

assess the rate of biodegradation of a chemical in soil under both aerobic and anaerobic

conditions.[26][27][28][29][30] The test substance, often radiolabeled, is incubated with soil,

and its disappearance and the formation of transformation products are monitored over time to

determine its half-life.[27][29]

Hydrolysis as a Function of pH (OECD 111): This test determines the rate of abiotic

degradation of a substance in water at different pH levels (typically 4, 7, and 9).[31][32][33][34]

[35] The substance is incubated in sterile buffered aqueous solutions in the dark, and its

concentration is measured over time to determine the hydrolysis rate.[31][32][34]

Visualizing Environmental Fate and Experimental
Workflow
To better illustrate the concepts discussed, the following diagrams were generated using the

Graphviz DOT language.
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Caption: General environmental fate pathways of a pesticide intermediate.
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Caption: A typical experimental workflow for assessing the environmental fate of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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